N-cyclohexyl-2-((2-(3-methylbenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)acetamide

• IUPAC Name: N-cyclohexyl-2-[[2-[(3-methylphenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]acetamide
• InChI: InChI=1S/C25H30N2O3/c1-18-7-5-8-19(15-18)16-27-14-13-21-22(25(27)29)11-6-12-23(21)30-17-24(28)26-20-9-3-2-4-10-20/h5-8,11-12,15,20H,2-4,9-10,13-14,16-17H2,1H3,(H,26,28)
• InChI Key: RPAVMAKSDURAJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2CCC3=C(C2=O)C=CC=C3OCC(=O)NC4CCCCC4
• Molecular Formula: C25H30N2O3
• Molecular Weight: 406.5 g/mol

Description

N-cyclohexyl-2-((2-(3-methylbenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)acetamide is a useful research compound. Its molecular formula is C25H30N2O3 and its molecular weight is 406.526. The purity is usually 95%.
BenchChem offers high-quality N-cyclohexyl-2-((2-(3-methylbenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclohexyl-2-((2-(3-methylbenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Structural Aspects and Properties in Salt and Inclusion Compounds

  • A study by Karmakar et al. (2007) examined the structural aspects of isoquinoline derivatives, which are structurally similar to your compound of interest. They found that these compounds can form gels or crystalline solids depending on their treatment with different acids. This property is significant in the context of material science and crystal engineering (Karmakar, Sarma, & Baruah, 2007).

• Cyclization Reactions in Organic Synthesis

  • Peisino and Pierini (2013) explored the reaction of N-allyl-N-(2-halobenzyl)-acetamides and derivatives in liquid ammonia under irradiation, leading to the synthesis of substituted tetrahydroisoquinolines. This highlights the compound's role in the synthesis of complex organic structures (Peisino & Pierini, 2013).

• Total Synthesis of Isoquinoline Derivatives

  • Martínez et al. (2001) described the total synthesis of tetrahydronaphtho[1,2-f]isoquinolines, which are related to the compound . The synthesis involved cyclization of specific acetamides, showcasing the compound's relevance in synthesizing complex heterocyclic structures (Martínez, Estévez, Estévez, & Castedo, 2001).

• Synthesis of Heterocyclic Compounds

  • Research by Garside and Ritchie (1966) on the reductive alkylation of isoquinoline, producing various tetrahydroisoquinolines, demonstrates the compound's potential in the synthesis of heterocyclic compounds. This process is crucial in medicinal chemistry and drug development (Garside & Ritchie, 1966).